2,3-Difluoro-6-trifluoromethylbenzaldehyde

• IUPAC Name: 2,3-difluoro-6-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C8H3F5O/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-3H
• InChI Key: MYHUUTUSTXSLEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)C=O)F)F
• Molecular Formula: C8H3F5O
• DSSTOX Substance ID: DTXSID90451289
• Molecular Weight: 210.10 g/mol
• CAS RN: 186517-43-1

Description

2,3-Difluoro-6-trifluoromethylbenzaldehyde (DFTBA) is a versatile organic compound that has been used in a variety of scientific research applications. It has a unique chemical structure that has enabled it to be used in a variety of ways, including as a reagent, an intermediate, and a catalyst. DFTBA is an important precursor for the synthesis of many compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. The unique properties of DFTBA have made it attractive for use in a wide range of laboratory experiments and scientific research applications.

Scientific Research Applications

Synthesis of Fluorinated Aromatic Compounds

2,3-Difluoro-6-trifluoromethylbenzaldehyde: is a valuable intermediate in the synthesis of complex fluorinated aromatic compounds. . The compound can be used to introduce fluorine atoms into aromatic rings, which is a common modification in the development of new drugs and pesticides.

Building Blocks for Heterocyclic Compounds

This compound serves as a precursor for the construction of various heterocyclic compounds. .

Mechanism of Action

Target of Action

It’s known that benzaldehyde derivatives can interact with a variety of biological targets, including enzymes and receptors, depending on their specific substitutions .

Mode of Action

Benzaldehyde derivatives are often involved in electrophilic aromatic substitution reactions, where they can interact with nucleophilic sites on their biological targets .

Biochemical Pathways

Benzaldehyde derivatives can potentially influence a variety of biochemical pathways depending on their specific targets .

Pharmacokinetics

The compound’s fluorine substitutions may enhance its metabolic stability and bioavailability .

Result of Action

Benzaldehyde derivatives can have a variety of effects depending on their specific targets and mode of action .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,3-difluoro-6-(trifluoromethyl)benzaldehyde . These factors can include pH, temperature, and the presence of other compounds.

Synthesis routes and methods

Procedure details

2.0 g of 2,3-difluoro-6-trifluoromethylbenzonitrile was dissolved in 20 ml of anhydrous dichloromethane and the resultant solution was cooled down to -78° C. under a nitrogen atmosphere. To the solution was then gradually added dropwise with 7.1 ml of 1.5 M toluene solution of diisobutyl aluminium hydride (DIBAL) over 30 minutes. After stirring the solution at -78° C. for 1 hour, the solution was allowed to room temperature. The solution was then added with 7 ml of saturated aqueous solution of ammonium chloride, stirred for 30 minutes and subsequently added with 33 ml of 5% sulfuric acid. The mixture was then extracted with ether, and the organic layer obtained was washed with saturated saline solution and was then dried over anhydrous magnesium sulfate. After a process for the concentration, the organic solution was purified by using silica gel column chromatography to obtain 1.36 g of the title compound (nD 20.6-1.4357).